Cas no 134767-53-6 ([(2S,5R)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl]methyl octanoate)

• Product Name: [(2S,5R)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl]methyl octanoate
• CAS No: 134767-53-6
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 1236379
• PubChem ID: 452581
• Update Time: 2025-04-20

[(2S,5R)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl]methyl octanoate Chemical and Physical Properties

Names and Identifiers

• [(2S,5R)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl]methyl octanoate
• Thymidine, 2',3'-didehydro-3'-deoxy-, 5'-octanoate
• [(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl octanoate
• 5'-capryl-D4T
• 5'-Capryl-2',3'-dideoxy-2',3'-didehydrothymidine
• [(2S,5R)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl octanoate
• DTXSID80158937
• 134767-53-6

• Inchi： 1S/C18H26N2O5/c1-3-4-5-6-7-8-16(21)24-12-14-9-10-15(25-14)20-11-13(2)17(22)19-18(20)23/h9-11,14-15H,3-8,12H2,1-2H3,(H,19,22,23)/t14-,15+/m0/s1
• InChI Key： MRVOKZZTKVXBSG-LSDHHAIUSA-N
• SMILES： O1[C@H](C=C[C@H]1COC(CCCCCCC)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 350.18417193g/mol
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų